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Compound of Interest

Compound Name: 5-bromo-2-chloro-1H-indole

Cat. No.: B12976289

Get Quote

Executive Summary: The "Ghost" Intermediate
If you are searching for 5-bromo-2-chloro-1H-indole in standard catalogs (Sigma, Fisher,

Enamine), you have likely encountered a frustrating reality: it is rarely available as a stock item.

[1]

This is not a supply chain failure but a chemical stability necessity. 2-Chloroindoles with a free

N-H are electronically sensitive and prone to hydrolysis, reverting to their oxindole precursors

upon exposure to atmospheric moisture or silica gel during purification.

Therefore, "availability" for this target is a misnomer. The strategy must shift from Direct

Sourcing to Precursor Acquisition & In-Situ Generation.[1] This guide details the commercially

available stable precursors and the validated protocols to generate the target on-demand.[1]
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Property Data Notes

Target Compound 5-Bromo-2-chloro-1H-indole
Unstable isolate. Prone to

hydrolysis.[1]

CAS Number None Assigned (Generic)

Often confused with 5-

bromoindole (10075-50-0).[1]

[2]

Primary Precursor 5-Bromooxindole
Stable solid. The industry-

standard starting material.[1]

Precursor CAS 20870-78-4
Widely available (g to kg

scale).[1]

Critical Risk Hydrolytic Instability

The C2-Cl bond is labile;

reverts to C=O (oxindole) in

water/acid.[1]

The Stability Paradox
The electron-rich nature of the indole ring makes the C2-position nucleophilic.[1] However,

placing a leaving group (Cl) at C2 creates an imidoyl chloride-like motif hidden within the

aromatic system.[1]

Mechanism of Degradation: Protonation at C3 breaks aromaticity

Nucleophilic attack by water at C2

Elimination of HCl

Tautomerization to 5-bromooxindole.[1]

Strategic Implication: Do not attempt to store 5-bromo-2-chloro-1H-indole. Synthesize it

immediately prior to the next step (e.g., cross-coupling or nucleophilic displacement).

Commercial Supply Landscape (Precursors)
Since the target is unstable, you must procure the precursors. Below is the sourcing matrix for

the validated starting materials.
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Primary Target: 5-Bromooxindole (CAS 20870-78-4)
This is the direct precursor for the dehydrative chlorination route.[1]

Availability: High. Stocked by major catalog houses.[3]

Purity: Typically >97%.

Cost Tier: Moderate (

100 / gram depending on vendor).

Vendors: Thermo Scientific, Combi-Blocks, Sigma-Aldrich (check under "5-bromo-1,3-

dihydro-2H-indol-2-one").[1]

Secondary Target: 5-Bromoindole (CAS 10075-50-0)
Requires a more complex lithiation/halogenation route or oxidation to the oxindole first.[1]

Availability: Very High (Commodity Chemical).

Cost Tier: Low (

10 / gram).

Use Case: Only recommended if you require an N-protected derivative (e.g., N-Boc-5-

bromo-2-chloroindole) which is more stable.[1]

Validated Synthetic Protocols
Method A: Dehydrative Chlorination (The "POCl3"
Route)
Best for: Generating the free N-H indole for immediate use.[1]

This method utilizes the Vilsmeier-Haack reagent principle to convert the amide-like carbonyl of

the oxindole into the chloro-enamine (2-chloroindole).[1]

Reagents:
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5-Bromooxindole (1.0 equiv)[1][4]

Phosphorus Oxychloride (POCl

) (Excess, solvent/reagent)[5]

Optional: PCl

(to boost reactivity)

Protocol:

Setup: Flame-dry a round-bottom flask under Argon.

Addition: Charge with 5-bromooxindole. Add neat POCl

(approx. 5–10 volumes). Caution: POCl

is corrosive and reacts violently with water.

Reaction: Heat to reflux (105 °C) for 2–4 hours. Monitor by TLC (aliquot quenched into

MeOH).

Observation: The suspension should clear to a solution.[6]

Workup (Critical):

Cool to RT.

Remove excess POCl

under high vacuum (rotary evaporator with caustic trap).

Quench: Dissolve residue in dry DCM. Pour slowly into ice-cold saturated NaHCO

. Do not use water alone, or acid hydrolysis will revert it to the oxindole.

Isolation: Rapid extraction with DCM. Dry over Na

SO
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.

Usage: Use the crude solution immediately for the next step (e.g., Suzuki coupling).

Method B: Lithiation of N-Protected Indole
Best for: Creating a stable, storable building block.[1]

If you need to store the material, you must block the Nitrogen to prevent tautomerization.

Protocol:

Protection: Protect 5-bromoindole with a bulky group (e.g., TIPS, Boc, or Tosyl).

Lithiation: Treat N-protected indole with LDA (Lithium Diisopropylamide) at -78 °C in THF.

The C2 proton is the most acidic.

Chlorination: Quench the C2-lithio species with a source of electrophilic chlorine, such as

Hexachloroethane or NCS (N-Chlorosuccinimide).[1]

Result:N-Protected-5-bromo-2-chloroindole.[1] This can be purified by silica chromatography

and stored.

Decision Logic & Workflow Visualization
The following diagrams illustrate the decision process for sourcing and the chemical pathway

for synthesis.

Diagram 1: Sourcing Decision Tree
Caption: Strategic decision tree for procuring the correct precursor based on the stability

requirements of the final application.

Diagram 2: Synthetic Pathway (Oxindole Route)
Caption: The chemical pathway from stable oxindole to the transient 2-chloroindole,

highlighting the risk of hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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